1-(3,4-dihydroquinolin-1(2H)-yl)butan-1-one

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)butan-1-one
• InChI: InChI=1S/C13H17NO/c1-2-6-13(15)14-10-5-8-11-7-3-4-9-12(11)14/h3-4,7,9H,2,5-6,8,10H2,1H3
• InChI Key: YQDKVTYBHKVETH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCCC2=CC=CC=C21
• Molecular Formula: C13H17NO
• DSSTOX Substance ID: DTXSID90290312
• Molecular Weight: 203.28 g/mol
• CAS RN: 24283-71-4

Description

1-(3,4-Dihydroquinolin-1(2H)-yl)butan-1-one, also known as 3,4-dihydroquinolin-1(2H)-one, is an important organic compound that has a wide range of applications in both scientific research and in the laboratory. It is a colorless, crystalline solid that is soluble in water and ethanol, and has a melting point of 85-86°C. This compound has been studied extensively for its properties, which include its ability to act as a catalyst in a variety of reactions, its use as a reagent in synthesis, and its ability to act as a ligand in coordination chemistry.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis and Evaluation in Therapeutics : A study synthesized a hybrid of 1-(3,4-dihydroquinolin-1(2H)-yl)-2-(4-isobutylphenyl)propan-1-one and evaluated its in vitro antioxidant, antitryptic, and inhibition of albumin denaturation activity. This work contributes to understanding the compound's potential therapeutic applications (Manolov, Ivanov, & Bojilov, 2022).

Antimicrobial Properties

• Antimicrobial and Antifungal Activities : Another study involved the synthesis of a derivative 4-(3,4-dimethoxyphenyl)-3,6-dimethyl-2-phenyl-3,4-dihydroquinolin-1(2H)-yl)methanone, which exhibited potent anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties (Bonilla-Castañeda, Villamizar-Mogotocoro, & Kouznetsov, 2022).

Industrial and Technological Applications

• Applications in Lubricating Greases : A study on the synthesis of quinolinone derivatives explored their use as antioxidants in lubricating greases. This research indicates the compound's relevance in industrial applications (Hussein, Ismail, & El-Adly, 2016).

Optical and Material Science

• Optical and Thermophysical Investigations : Research on the structure and molecular properties of a new substance related to 1-(3,4-dihydroquinolin-1(2H)-yl)butan-1-one revealed potential applications in laser technologies, polarizing microscopes, magnetometers, and other optical and electrical signal sensors (Shahab et al., 2016).

Pharmaceutical Synthesis

• Synthesis in Pharmaceutical Applications : A study focused on the scalability of microreactors for the synthesis of drug-like fragments, including compounds related to 1-(3,4-dihydroquinolin-1(2H)-yl)butan-1-one. This research is significant for pharmaceutical manufacturing processes (Silva et al., 2023).